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molecular formula C7H7N3O4 B8595963 3-Methyl-2,5-dinitroaniline CAS No. 65321-68-8

3-Methyl-2,5-dinitroaniline

Cat. No. B8595963
M. Wt: 197.15 g/mol
InChI Key: QGYMOSRHASJNGZ-UHFFFAOYSA-N
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Patent
US04451681

Procedure details

2.43 grams of 2,5-dinitro-3-methylbenzoic acid was dissolved in 21.5 grams of oleum (20% SO3, 80% H2SO4). While the solution is stirred with the temperature maintained at 5°-10° C., 0.84 grams of powdered sodium azide was added cautiously in portions of less than 0.1 g over one hour. Rapid addition of the sodium azide was avoided to prevent any explosion from occurring. Stirring was continued for one hour at 0°-10° C. (gas evolution occurs), 10°-30° C. for two hours and 30°-60° C. for three hours. The resulting dark mixture was then poured over 200 ml of crushed ice to yield a yellow-orange precipitate. The mixture was filtered, washed with water and dried to give 2.02 g of 3-amino-2,5-dinitrotoluene (m.p. 125°-127° C.). Recrystallization from 95% ethanol gave rust colored flakes.
Name
2,5-dinitro-3-methylbenzoic acid
Quantity
2.43 g
Type
reactant
Reaction Step One
Name
Quantity
21.5 g
Type
solvent
Reaction Step One
Quantity
0.84 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
200 mL
Type
reactant
Reaction Step Four

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[C:12]([CH3:13])=[CH:11][C:10]([N+:14]([O-:16])=[O:15])=[CH:9][C:5]=1C(O)=O)([O-:3])=[O:2].[N-:17]=[N+]=[N-].[Na+]>OS(O)(=O)=O.O=S(=O)=O>[NH2:17][C:5]1[C:4]([N+:1]([O-:3])=[O:2])=[C:12]([CH3:13])[CH:11]=[C:10]([N+:14]([O-:16])=[O:15])[CH:9]=1 |f:1.2,3.4|

Inputs

Step One
Name
2,5-dinitro-3-methylbenzoic acid
Quantity
2.43 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(C(=O)O)C=C(C=C1C)[N+](=O)[O-]
Name
Quantity
21.5 g
Type
solvent
Smiles
OS(=O)(=O)O.O=S(=O)=O
Step Two
Name
Quantity
0.84 g
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Step Four
Name
ice
Quantity
200 mL
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
While the solution is stirred with the temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
maintained at 5°-10° C.
STIRRING
Type
STIRRING
Details
Stirring
WAIT
Type
WAIT
Details
(gas evolution occurs), 10°-30° C. for two hours
Duration
2 h
WAIT
Type
WAIT
Details
30°-60° C. for three hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
to yield a yellow-orange precipitate
FILTRATION
Type
FILTRATION
Details
The mixture was filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
NC=1C(=C(C=C(C1)[N+](=O)[O-])C)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 2.02 g
YIELD: CALCULATEDPERCENTYIELD 95.4%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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